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Compound of Interest

Compound Name: Fuziline (Standard)

Cat. No.: B8086807

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fuziline is a C19-diterpenoid alkaloid derived from the roots of Aconitum carmichaelii Debx.,
commonly known as "Fuzi" in traditional Chinese medicine.[1][2] It is recognized for its
significant cardioprotective and metabolic regulatory effects.[3][4][5] This document provides
detailed guidelines and protocols for the proper handling, storage, and utilization of the Fuziline
reference standard in a laboratory setting.

WARNING: Fuziline is a highly toxic compound. The aggregated GHS information indicates
that it is fatal if swallowed or inhaled.[3] All handling must be performed in a designated facility
by trained personnel using appropriate personal protective equipment (PPE).

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of the Fuziline reference
standard is essential for its proper handling and use in analytical method development.
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Property Value Reference

(1a,60,140,150)-20-ethyl-6,16-
) dimethoxy-4-
Chemical Name _ PubChem
(methoxymethyl)aconitane-

1,8,14,15,16-pentol

Molecular Formula C24H39NO7 [31[5]
Molecular Weight 453.58 g/mol [5]
Appearance Solid powder [5]
CAS Number 80665-72-1 [5]

) >95% (or refer to the
Purity - ) [5]
Certificate of Analysis)

Soluble in organic solvents
Solubility such as ethanol, methanol, General Knowledge
and DMSO.

Acute Toxicity 2 (Oral,
Hazard Classification Inhalation). Fatal if swallowed [3]

or inhaled.

Handling and Storage of Fuziline Reference
Standard

Proper handling and storage are critical to maintain the integrity and stability of the Fuziline
reference standard.

Personal Protective Equipment (PPE)

Due to the high toxicity of Fuziline, the following PPE is mandatory when handling the
reference standard:

o Respiratory Protection: A NIOSH-approved respirator is required.

e Hand Protection: Wear appropriate chemical-resistant gloves.
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o Eye Protection: Use chemical safety goggles or a face shield.

» Skin and Body Protection: A lab coat or disposable gown is necessary.

Storage Conditions

The storage conditions for the Fuziline reference standard are crucial for its long-term stability.

Condition Temperature Duration Additional Notes

Store in a tightly
Long-term -20°C Months to years sealed, light-resistant

container.

Keep dry and

Short-term 0-4°C Days to weeks ]
protected from light.
Stable enough for

Shipping Ambient temperature A few weeks ordinary shipping

durations.

Data synthesized from supplier information and general best practices for reference standards.

[5]

Weighing and Handling Precautions

 All weighing and handling of the solid Fuziline reference standard should be conducted in a
certified chemical fume hood or a glove box.

o Use an analytical balance with a draft shield to ensure accurate measurements.
e Avoid generating dust.
o Clean all surfaces and equipment thoroughly after handling.

Experimental Protocols
Preparation of Standard Stock Solution (1 mg/mL)
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This protocol describes the preparation of a 1 mg/mL stock solution of Fuziline, which can be
further diluted for various analytical applications.

Materials:

o Fuziline Reference Standard
e Methanol (HPLC grade)

e Analytical balance

e Volumetric flask (Class A)

e Spatula

 Ultrasonic bath

Procedure:

e Accurately weigh approximately 10 mg of the Fuziline reference standard and record the
exact weight.

o Quantitatively transfer the weighed Fuziline to a 10 mL volumetric flask.

e Add approximately 7 mL of methanol to the volumetric flask.

e Sonicate the solution for 5-10 minutes, or until the Fuziline is completely dissolved.
 Allow the solution to return to room temperature.

e Add methanol to the volumetric flask to the mark.

e Cap the flask and invert it several times to ensure homogeneity.

Storage of Stock Solution:

Store the stock solution at -20°C in a tightly sealed, light-resistant container. The stability of the
solution under these conditions should be verified over time.
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Preparation of Working Standard Solutions for HPLC

Working standard solutions are prepared by diluting the stock solution to the desired

concentrations for creating calibration curves or for use as controls.

Materials:

Pipettes (calibrated)

Procedure:

Methanol (HPLC grade)

Volumetric flasks (Class A)

Fuziline Standard Stock Solution (1 mg/mL)

e Label a series of volumetric flasks with the desired concentrations of the working standards.

e Use the formula C1V1 = C2V2 to calculate the volume of the stock solution needed for each

working standard.

o Carefully pipette the calculated volume of the stock solution into each volumetric flask.

¢ Dilute to the mark with methanol.

e Cap and invert each flask to ensure proper mixing.

Example Dilutions:

Desired Concentration
(ug/mL)

Volume of Stock Solution
(uL)

Final Volume (mL)

100 1000 10
50 500 10
10 100 10
1 10 10
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Biological Signhaling Pathways

Fuziline exerts its biological effects through multiple signaling pathways. The following
diagrams illustrate two key mechanisms of action.

B-Adrenergic Receptors stimulates roduces activates Protein Kinase A
(B2-AR, B3-AR)

promotes energy for

Click to download full resolution via product page

Caption: Fuziline-mediated activation of 3-adrenergic receptor signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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